Cas no 2408741-87-5 (Mal-PEG4-Glu(TFP ester)-NH-m-PEG24)

• Product Name: Mal-PEG4-Glu(TFP ester)-NH-m-PEG24
• CAS No: 2408741-87-5
• MF: C₇₈H₁₃₄F₄N₄O₃₅
• MW: 1763.89800214767
• CID: 5052667
• PubChem ID: 91757734
• Update Time: 2025-10-30

Mal-PEG4-Glu(TFP ester)-NH-m-PEG24 Chemical and Physical Properties

Names and Identifiers

• Mal-PEG4-Glu(TFP ester)-NH-m-PEG24
• GS-9605
• CS-0116130
• BP-22754
• DA-75281
• 2,3,5,6-tetrafluorophenyl 4-{1-[3-(2,5-dioxopyrrol-1-yl)propanamido]-3,6,9,12-tetraoxapentadecan-15-amido}-4-[(2,5,8,11,14,17,20,23,26,29,32,35,38,41,44,47,50,53,56,59,62,65,68,71-tetracosaoxatriheptacontan-73-yl)carbamoyl]butanoate
• HY-140998
• 2408741-87-5
• MFCD28505507
• 2,3,5,6-tetrafluorophenyl 4-{1-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanamido]-3,6,9,12-tetraoxapentadecan-15-amido}-4-[(2,5,8,11,14,17,20,23,26,29,32,35,38,41,44,47,50,53,56,59,62,65,68,71-tetracosaoxatriheptacontan-73-yl)carbamoyl]butanoate

• Inchi： 1S/C78H134F4N4O35/c1-93-14-15-97-22-23-101-28-29-103-32-33-105-36-37-107-40-41-109-44-45-111-48-49-113-52-53-115-56-57-117-60-61-119-64-65-120-63-62-118-59-58-116-55-54-114-51-50-112-47-46-110-43-42-108-39-38-106-35-34-104-31-30-102-27-26-100-21-18-96-13-9-84-78(92)69(2-5-74(91)121-77-75(81)67(79)66-68(80)76(77)82)85-71(88)7-11-94-16-19-98-24-25-99-20-17-95-12-8-83-70(87)6-10-86-72(89)3-4-73(86)90/h3-4,66,69H,2,5-65H2,1H3,(H,83,87)(H,84,92)(H,85,88)
• InChI Key： CSFNMNXCDRHNCL-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1OC(CCC(C(NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOC)=O)NC(CCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)=O)F)F)F

Computed Properties

• Exact Mass: 1762.8764746g/mol
• Monoisotopic Mass: 1762.8764746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 39
• Heavy Atom Count: 121
• Rotatable Bond Count: 97
• Complexity: 2380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 409

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Mal-PEG4-Glu(TFP ester)-NH-m-PEG24

Professional Introduction to Mal-PEG4-Glu(TFP ester)-NH-m-PEG24 and CAS No. 2408741-87-5

Mal-PEG4-Glu(TFP ester)-NH-m-PEG24 is a sophisticated polyethylene glycol (PEG)-based compound with significant applications in the field of pharmaceutical research and biotechnology. This compound, identified by the CAS number 2408741-87-5, represents a novel hybrid molecule designed to enhance the solubility, stability, and bioavailability of therapeutic agents. The unique structure of Mal-PEG4-Glu(TFP ester)-NH-m-PEG24, featuring a combination of maleic acid, glutamic acid, and tetrafluorophenyl ester (TFP ester) functionalities, makes it a valuable tool in the development of advanced drug delivery systems.

The incorporation of maleic acid into the molecular framework provides a reactive site for further chemical modifications, enabling the attachment of various biomolecules. This flexibility is particularly useful in the design of targeted drug delivery systems, where specific interactions with biological targets are required. The glutamic acid moiety enhances the compound's compatibility with biological systems, as glutamate is a natural component of many proteins and peptides. This feature is crucial for minimizing immunogenicity and improving the overall efficacy of therapeutic agents.

The presence of the tetrafluorophenyl ester (TFP ester) group introduces additional stability to the molecule, making it resistant to hydrolysis under physiological conditions. This stability is essential for maintaining the integrity of the drug payload during storage and transportation. Furthermore, the TFP ester group can be selectively cleaved under specific conditions, allowing for controlled release of the therapeutic agent at the desired site of action.

Recent advancements in nanomedicine have highlighted the potential of PEG-based compounds like Mal-PEG4-Glu(TFP ester)-NH-m-PEG24 in enhancing drug delivery efficiency. Studies have demonstrated that PEGylation can significantly improve the circulation time of therapeutic agents in vivo, thereby increasing their bioavailability. For instance, researchers have successfully used PEGylated nanoparticles to deliver chemotherapy drugs more effectively to tumor sites while minimizing side effects on healthy tissues.

The combination of maleic acid, glutamic acid, and tetrafluorophenyl ester (TFP ester) functionalities in Mal-PEG4-Glu(TFP ester)-NH-m-PEG24 also makes it an attractive candidate for use in proteomics and bioanalytics. The compound's ability to interact with biological molecules while maintaining stability under various conditions has been leveraged in the development of novel affinity probes and diagnostic tools. These probes can selectively bind to target proteins or peptides, facilitating their isolation and characterization for further study.

In addition to its applications in drug delivery and bioanalytics, Mal-PEG4-Glu(TFP ester)-NH-m-PEG24 has shown promise in regenerative medicine. Researchers are exploring its potential as a scaffold material for tissue engineering applications. The compound's biocompatibility and ability to support cell adhesion make it an ideal candidate for creating three-dimensional cell cultures that mimic natural tissue architecture. This approach has significant implications for drug testing and development, as well as for regenerative therapies aimed at repairing damaged tissues.

The versatility of Mal-PEG4-Glu(TFP ester)-NH-m-PEG24 is further underscored by its potential applications in immunotherapy. The compound's ability to modulate immune responses has been investigated in preclinical studies, where it has demonstrated efficacy in enhancing vaccine efficacy and reducing immunogenicity associated with therapeutic proteins. These findings suggest that Mal-PEG4-Glu(TFP ester)-NH-m-PEG24 could play a crucial role in developing next-generation immunotherapeutic strategies.

As research continues to uncover new applications for PEG-based compounds like Mal-PEG4-Glu(TFP ester)-NH-m-PEG24, it is clear that these molecules will remain at the forefront of pharmaceutical innovation. The unique combination of functionalities provided by this compound offers unparalleled opportunities for enhancing therapeutic efficacy while minimizing side effects. With ongoing advancements in synthetic chemistry and nanotechnology, we can expect to see even more innovative uses for Mal-PEG4-Glu(TFP ester)-NH-m-PEG24 in the years to come.